Cas no 1807230-19-8 (Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate
• CAS No: 1807230-19-8
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4946959
• Update Time: 2025-05-25

Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)8-7(14)4-3-6(5-15)9(8)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： MSDUQOTUNJGNFM-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate

Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate (CAS No. 1807230-19-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate, identified by its CAS number 1807230-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its molecular structure, characterized by a benzoic acid derivative substituted with a cyano group, a difluoromethoxy moiety, and an iodine atom, endows it with distinct reactivity that makes it invaluable in medicinal chemistry.

The significance of Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex drug molecules. The cyano group, for instance, can be readily converted into amides or carboxylic acids, while the difluoromethoxy group introduces fluorine atoms into the molecule, a common feature in many modern pharmaceuticals that enhances metabolic stability and binding affinity. The presence of an iodine atom further expands its utility, as iodine can be used in cross-coupling reactions such as Suzuki or Stille couplings, allowing for the introduction of aryl or vinyl groups at specific positions within the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting central nervous system (CNS) disorders. Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate has emerged as a key building block in this endeavor. Its structural framework closely resembles several known pharmacophores that exhibit neuroprotective and anti-inflammatory properties. For example, derivatives of this compound have been investigated for their potential role in mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyano and difluoromethoxy groups are particularly noteworthy, as they have been shown to modulate receptor activity and enhance blood-brain barrier penetration.

The pharmaceutical industry has also explored the use of Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate in the development of cardiovascular drugs. Studies have demonstrated that certain analogs derived from this intermediate exhibit vasodilatory effects by interacting with specific ion channels and enzymes involved in blood pressure regulation. The iodine substituent plays a pivotal role here, as it allows for further functionalization via palladium-catalyzed reactions that introduce pharmacologically relevant groups such as thiols or amines. These modifications can fine-tune the pharmacokinetic profile of the resulting compounds, making them more suitable for clinical use.

The synthetic methodologies employed in the preparation of Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate are equally noteworthy. Traditional approaches involve multi-step sequences that often require harsh conditions or expensive reagents. However, recent advancements in green chemistry have led to the development of more sustainable synthetic routes. For instance, catalytic methods using transition metals such as palladium and copper have been optimized to improve yields while minimizing waste generation. Additionally, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency and reduce energy consumption.

The application of computational chemistry has further accelerated the discovery process involving Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate. Molecular modeling techniques allow researchers to predict the binding affinity of various derivatives to biological targets with high accuracy. This approach has been instrumental in designing molecules with enhanced potency and reduced side effects. Furthermore, virtual screening algorithms enable the rapid identification of promising candidates from large libraries of compounds, significantly reducing the time and cost associated with drug development.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-6-iodobenzoate(CAS No. 1807230-19-8) represents a versatile intermediate with far-reaching implications in pharmaceutical synthesis. Its unique structural attributes facilitate diverse chemical transformations that are critical for developing novel therapeutic agents targeting CNS and cardiovascular disorders. As research continues to evolve, it is likely that this compound will play an even more prominent role in drug discovery and development pipelines.